![molecular formula C16H25N3O3S B4710613 N-(4-isopropylphenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide](/img/structure/B4710613.png)
N-(4-isopropylphenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide
Overview
Description
N-(4-isopropylphenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide, commonly known as MSP-2017, is a novel compound that has been synthesized and studied for its potential use in various scientific research applications.
Mechanism of Action
The mechanism of action of MSP-2017 involves its ability to modulate the activity of certain ion channels in the brain, specifically those that are involved in the regulation of neuronal excitability. By modulating the activity of these channels, MSP-2017 is able to reduce the likelihood of neuronal firing, which can lead to a reduction in seizures and neuropathic pain.
Biochemical and Physiological Effects:
MSP-2017 has been shown to have a number of biochemical and physiological effects, including the ability to reduce neuronal excitability, increase the threshold for firing of action potentials, and reduce the release of certain neurotransmitters, such as glutamate and substance P. These effects are thought to be responsible for the compound's ability to reduce seizures and neuropathic pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of MSP-2017 for lab experiments is its specificity for certain ion channels in the brain, which allows for more targeted and precise experiments. However, one limitation of MSP-2017 is its relatively low potency, which can make it difficult to achieve the desired effects in some experiments.
Future Directions
There are several future directions for research on MSP-2017, including the development of more potent analogs, the investigation of its potential use in the treatment of other neurological disorders, and the exploration of its effects on other ion channels and neurotransmitter systems in the brain. Additionally, further studies are needed to fully understand the mechanism of action of MSP-2017 and its potential clinical applications.
Scientific Research Applications
MSP-2017 has been studied for its potential use in various scientific research applications, including as a tool for studying the function of certain ion channels in the brain. It has also been investigated for its potential use in the treatment of certain neurological disorders, such as epilepsy and neuropathic pain.
properties
IUPAC Name |
2-(4-methylsulfonylpiperazin-1-yl)-N-(4-propan-2-ylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3S/c1-13(2)14-4-6-15(7-5-14)17-16(20)12-18-8-10-19(11-9-18)23(3,21)22/h4-7,13H,8-12H2,1-3H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUWXCZWEEHHWHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.